Cas no 2229358-71-6 (3-(3,3-Dimethylcyclohexyl)propanal)

• Product Name: 3-(3,3-Dimethylcyclohexyl)propanal
• CAS No: 2229358-71-6
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 5465804
• PubChem ID: 165686980
• Update Time: 2025-10-29

3-(3,3-Dimethylcyclohexyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylcyclohexyl)propanal
• Z3271333610
• 3-(3,3-Dimethylcyclohexyl)propanal

• Inchi： 1S/C11H20O/c1-11(2)7-3-5-10(9-11)6-4-8-12/h8,10H,3-7,9H2,1-2H3
• InChI Key： JPNPJEAEQCOXIA-UHFFFAOYSA-N
• SMILES： O=CCCC1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 168.151415257 g/mol
• Monoisotopic Mass: 168.151415257 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.28
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 3-(3,3-Dimethylcyclohexyl)propanal

Professional Introduction to Compound with CAS No. 2229358-71-6 and Product Name 3-(3,3-Dimethylcyclohexyl)propanal

The compound with the CAS number 2229358-71-6 and the product name 3-(3,3-Dimethylcyclohexyl)propanal represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biochemical pathways and drug development processes.

3-(3,3-Dimethylcyclohexyl)propanal is an aldehyde derivative with a complex cyclic structure, featuring a 3,3-dimethylcyclohexyl substituent attached to a propanal backbone. This structural configuration imparts distinct chemical reactivity and stability, making it a valuable intermediate in synthetic organic chemistry. The presence of the dimethylcyclohexyl group enhances the compound's solubility in organic solvents while maintaining a high degree of chemical inertness under standard conditions.

In recent years, research has highlighted the role of aldehyde compounds in the synthesis of bioactive molecules. 3-(3,3-Dimethylcyclohexyl)propanal has been extensively studied for its utility in the preparation of complex pharmaceutical intermediates. Its aldehyde functionality allows for further derivatization through condensation reactions, forming Schiff bases and other heterocyclic compounds that are pivotal in drug discovery.

One of the most compelling aspects of 3-(3,3-Dimethylcyclohexyl)propanal is its potential application in the development of novel therapeutic agents. Current studies indicate that this compound can serve as a precursor for synthesizing molecules with anti-inflammatory and antimicrobial properties. The structural motif of the dimethylcyclohexyl group provides a stable scaffold that can be modified to target specific biological pathways, offering a versatile platform for medicinal chemists.

The synthesis of 3-(3,3-Dimethylcyclohexyl)propanal involves multi-step organic transformations, including aldol condensation and reduction reactions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. These methodologies often incorporate catalytic systems that enhance reaction efficiency while minimizing byproduct formation.

Recent advancements in computational chemistry have further elucidated the reactivity patterns of 3-(3,3-Dimethylcyclohexyl)propanal. Molecular modeling studies have demonstrated its ability to interact with biological targets such as enzymes and receptors, providing insights into potential drug-like properties. These computational approaches are complemented by experimental validations, ensuring a robust understanding of the compound's pharmacological relevance.

The pharmaceutical industry has shown particular interest in aldehyde derivatives due to their broad spectrum of biological activities. 3-(3,3-Dimethylcyclohexyl)propanal is being explored for its role in developing treatments for neurological disorders, where precise molecular targeting is crucial. Its structural features make it an attractive candidate for designing molecules that can cross the blood-brain barrier while exhibiting high selectivity.

In addition to pharmaceutical applications, 3-(3,3-Dimethylcyclohexyl)propanal has found utility in agrochemical research. Derivatives of this compound have been investigated for their potential as pest repellents and growth regulators. The stability and reactivity profile of the dimethylcyclohexyl group contribute to its effectiveness in these applications, making it a promising candidate for sustainable agricultural practices.

The future prospects of 2229358-71-6 and its derivatives are vast. Ongoing research aims to expand its applications into fields such as materials science and specialty chemicals. The compound's unique properties make it a valuable building block for designing novel materials with enhanced performance characteristics.

In conclusion, 2229358-71-6 333Dimethy c c yclohex yl pro pan al represents a significant contribution to organic chemistry and pharmaceutical science. Its versatile structure and reactivity profile open up numerous possibilities for innovation across multiple industries. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing scientific discovery and technological development.